Cas no 1341658-58-9 (1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane)

• Product Name: 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane
• CAS No: 1341658-58-9
• MF: C₁₃H₂₅BrO₂
• MW: 293.24040389061
• CID: 6391496
• PubChem ID: 63687092
• Update Time: 2025-05-20

1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane
• 1341658-58-9
• EN300-1133784
• AKOS012998103

• Inchi： 1S/C13H25BrO2/c1-2-9-15-10-11-16-13(12-14)7-5-3-4-6-8-13/h2-12H2,1H3
• InChI Key： VZYLDFWSARXMOU-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OCCOCCC

Computed Properties

• Exact Mass: 292.10379g/mol
• Monoisotopic Mass: 292.10379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane

Introduction to 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane (CAS No: 1341658-58-9)

1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane is a complex organic compound with the CAS registry number 1341658-58-9. This compound belongs to the class of cycloalkanes, specifically cycloheptanes, which are seven-membered carbon rings. The molecule features a bromomethyl group and a 2-propoxyethoxy substituent attached to the cycloheptane ring, making it a derivative of cycloheptane with unique chemical properties.

The cycloheptane core of this compound provides a rigid framework, while the substituents add functional groups that enhance its reactivity and potential applications in organic synthesis. The bromomethyl group introduces electrophilic bromine, which can participate in various nucleophilic substitution reactions. On the other hand, the 2-propoxyethoxy group is an ether moiety that can act as a protecting group or facilitate further functionalization through ether cleavage reactions.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, derivatives of cycloheptane are being explored for their potential as building blocks in drug design due to their ability to form stable ring structures with diverse substituents. The combination of bromine and ether groups in 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane makes it a versatile molecule for exploring new synthetic pathways and material properties.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution, elimination reactions, or even catalytic cross-coupling techniques. The choice of synthesis method depends on the availability of starting materials and the desired stereochemical outcome. Researchers have demonstrated that precise control over reaction conditions can lead to high yields of this compound with excellent stereochemical fidelity.

In terms of physical properties, 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane exhibits a melting point and boiling point that are consistent with its molecular weight and structural complexity. Its solubility in common organic solvents such as dichloromethane, THF, and DMF makes it suitable for use in various laboratory-scale reactions. However, its exact physical properties may vary depending on the purity and presence of any residual by-products.

The applications of this compound are diverse and span across multiple fields. In materials science, it can serve as a precursor for the synthesis of advanced polymers or high-performance composites. In medicinal chemistry, its unique structure may offer opportunities for drug delivery systems or as a scaffold for bioactive molecules. Additionally, its reactivity towards nucleophiles makes it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of such compounds with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists can model the behavior of 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane under various reaction conditions, providing insights into its potential reactivity and stability.

In conclusion, 1-(bromomethyl)-1-(2-propoxyethoxy)cycloheptane (CAS No: 1341658-58-9) is a versatile organic compound with promising applications in multiple scientific domains. Its unique structure and reactivity make it an attractive target for further research and development in both academic and industrial settings.